Cas no 1128-76-3 (Ethyl 3-chlorobenzoate)

Ethyl 3-chlorobenzoate Properties

Names and Identifiers

• Ethyl 3-chlorobenzoate
• 3-Chlorobenzoic acid ethyl ester
• Ethyl m-chlorobenzoate
• NSC 67339
• Benzoic acid, 3-chloro-, ethyl ester
• Benzoic acid, m-chloro-, ethyl ester
• 3-chloro-benzoic acid ethyl ester
• LVFRSNCBCHABAM-UHFFFAOYSA-N
• ETHYL3-CHLOROBENZOATE
• PubChem3704
• KSC495M6F
• RARECHEM AL BI 0056
• 3-Chlorobenzoic acid, ethyl ester
• NSC67339
• WT1859
• SBB064614
• 1128-76-3
• NSC-67339
• FT-0615466
• DTXSID10150181
• DS-15798
• EINECS 214-441-3
• Benzoic acid,3-chloro-, ethyl ester
• Q63409542
• A24230
• CS-W001093
• AI3-11590
• SY021823
• AKOS004911137
• NS00023663
• C1737
• MFCD00013634
• SCHEMBL197307
• J-520867
• DTXCID7072672
• 3-Chlorobenzoic Acid Ethyl Ester
• +Expand

• MDL： MFCD00013634
• InChIKey： LVFRSNCBCHABAM-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
• SMILES： ClC1=C([H])C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C1[H]
• BRN： 2045877

Computed Properties

• Exact Mass: 184.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.029
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.51670
• PSA: 26.30000
• Refractive Index: 1.5220
• Boiling Point: 243 ºC
• Flash Point: 115 ºC
• Color/Form: liquid
• Solubility: Insoluble in water
• Density: 1.185

Ethyl 3-chlorobenzoate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Ethyl 3-chlorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters